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Compound of Interest

Compound Name: Dowtherm Q

Cat. No.: B12700112

Ensuring the safe and compliant disposal of Dowtherm Q heat transfer fluid is paramount for
environmental protection and laboratory safety. This guide provides detailed procedures for
researchers, scientists, and drug development professionals to manage Dowtherm Q waste,
adhering to regulatory requirements and promoting a secure working environment.

Immediate Safety and Handling Precautions

Dowtherm Q is a combustible material and is highly toxic to aquatic life.[1][2] It is imperative to
prevent its release into the environment. Always consult the Safety Data Sheet (SDS) before
handling.

Personal Protective Equipment (PPE):
o Eye/Face Protection: Use safety glasses with side shields.[1]

e Hand Protection: Wear chemically resistant gloves. Preferred materials include Viton,
Polyethylene, Polyvinyl chloride (PVC), and others.[1]

» Skin Protection: Avoid skin contact. If contact occurs, wash the area thoroughly with soap
and water.[1]

In Case of a Spill:

 |solate the area and prevent entry of unnecessary personnel.[1]
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Contain the spill using non-combustible absorbent materials.[1][3]

For large spills, dike the area to prevent spreading.[1][3]

Collect the absorbed material into suitable, properly labeled containers for disposal.[1][3]

Crucially, do not allow the spill to enter soil, ditches, sewers, or waterways.[1][2][3]

Step-by-Step Disposal Procedure

Disposal of Dowtherm Q must be conducted in strict accordance with all federal, state,
provincial, and local regulations.[1][2] The responsibility for proper waste characterization and
compliance lies solely with the waste generator.[1][2]

e Containerization:

o Collect all used or unwanted Dowtherm Q in a dedicated, properly labeled, and sealed
container.

o Ensure the container is compatible with the chemical to prevent leaks or degradation.
o Waste Characterization:

o The waste must be characterized to determine if it has been contaminated with other
substances. This will affect the disposal route.

o Dow offers a fluid return program for used fluid; however, fluid that is significantly
degraded or contaminated may not be accepted.[4]

e Selecting a Disposal Method:

o Never dispose of Dowtherm Q by dumping it into sewers, on the ground, or into any body
of water.[1][2]

o Approved disposal methods include:

= Incineration: Utilize a licensed hazardous waste incinerator or another thermal
destruction device.
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» Reclamation: A reclaimer can process the used fluid.

o Contact a licensed environmental services company to manage the transportation and
disposal of the waste.

Quantitative Data for Dowtherm Q

The following table summarizes key quantitative data for Dowtherm Q, which is essential for
safe handling and disposal planning.

Property Value

Physical State Liquid

Color Colorless to yellow[2]

Odor Aromatic[2]

Boiling Point 267 °C (513 °F)[2]

Flash Point 121 °C (250 °F) (Setaflash Closed Cup)[2]
Vapor Pressure 0.002 mmHg @ 25 °C[1][2]

Highly toxic to aquatic organisms on an acute
Aquatic Toxicity basis (LC50/EC50 between 0.1 and 1 mg/L)[1]

[2]

Not readily biodegradable, but inherently

Biodegradabilit
g y biodegradable[1][2]

Bioaccumulation Moderate potential for bioaccumulation[1][2]

Experimental Protocols

The ecotoxicity data for Dowtherm Q is determined through standardized testing protocols. For
instance, the acute toxicity to aquatic invertebrates is measured using the OECD Test
Guideline 202 or an equivalent method, resulting in an EC50 value for species like
Ceriodaphnia dubia.[1] Similarly, biodegradability is assessed using protocols such as the
OECD Test Guideline 301B.[1]
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Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Dowtherm Q.
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Caption: Logical workflow for the proper disposal of Dowtherm Q.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. loikitsdistribution.com [loikitsdistribution.com]
e 2. thermalfluidshub.com [thermalfluidshub.com]
e 3. chempoint.com [chempoint.com]

e 4. glycolsales.com.au [glycolsales.com.au]

 To cite this document: BenchChem. [Proper Disposal of Dowtherm Q: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12700112#dowtherm-q-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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